Cas no 2229688-09-7 (tert-butyl N-2-methoxy-4-(3-oxobut-1-en-1-yl)phenylcarbamate)

• Product Name: tert-butyl N-2-methoxy-4-(3-oxobut-1-en-1-yl)phenylcarbamate
• CAS No: 2229688-09-7
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 6462000
• PubChem ID: 165669695
• Update Time: 2025-05-25

tert-butyl N-2-methoxy-4-(3-oxobut-1-en-1-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-methoxy-4-(3-oxobut-1-en-1-yl)phenylcarbamate
• 2229688-09-7
• tert-butyl N-[2-methoxy-4-(3-oxobut-1-en-1-yl)phenyl]carbamate
• EN300-1902251

• Inchi： 1S/C16H21NO4/c1-11(18)6-7-12-8-9-13(14(10-12)20-5)17-15(19)21-16(2,3)4/h6-10H,1-5H3,(H,17,19)/b7-6+
• InChI Key： WMIQOGZGJULLEM-VOTSOKGWSA-N
• SMILES： O(C(NC1C=CC(/C=C/C(C)=O)=CC=1OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-2-methoxy-4-(3-oxobut-1-en-1-yl)phenylcarbamate

tert-butyl N-2-methoxy-4-(3-oxobut-1-en-1-yl)phenylcarbamate: A Comprehensive Overview

The compound with CAS No. 2229688-09-7, known as tert-butyl N-2-methoxy-4-(3-oxobut-1-en-1-yl)phenylcarbamate, is a highly specialized organic compound with significant applications in various fields. This compound is notable for its unique structure, which combines a tert-butyl group with a phenylcarbamate moiety. The presence of the 3-oxobut-1-en-1-yl group adds complexity to its structure, making it a valuable molecule in both academic and industrial research.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and antioxidant properties. The tert-butyl group is known to enhance the stability of the molecule, while the phenylcarbamate moiety contributes to its reactivity in various chemical reactions.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The key intermediates include a methoxy-substituted phenol derivative and an aldehyde-containing precursor. The reaction conditions, such as temperature and pH, play a crucial role in determining the yield and purity of the final product. Advanced techniques like high-performance liquid chromatography (HPLC) and mass spectrometry are employed to ensure the quality of the synthesized compound.

The application of this compound extends beyond traditional chemical synthesis. It has been utilized in the development of novel materials for drug delivery systems. The tert-butyl N-2-methoxy group exhibits excellent biocompatibility, making it suitable for encapsulating sensitive therapeutic agents. Additionally, its ability to form stable complexes with metal ions has opened new avenues in catalysis and sensing technologies.

From an environmental perspective, researchers have investigated the biodegradation pathways of this compound. Studies indicate that under aerobic conditions, it undergoes rapid mineralization, reducing its environmental footprint. This property makes it an eco-friendly alternative to traditional synthetic compounds in various industrial processes.

In conclusion, tert-butyl N-2-methoxy-4-(3-oxobut-1-en-1-yl)phenylcarbamate is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in modern chemical research. As ongoing investigations continue to uncover its potential, this compound is expected to contribute significantly to the development of innovative solutions in medicine, materials science, and environmental technology.